Cas no 1805984-05-7 (5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine)

• Product Name: 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine
• CAS No: 1805984-05-7
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 4883751
• Update Time: 2025-05-26

5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine

• Inchi： 1S/C8H9F3N2/c1-4-5(2-12)3-13-8(11)6(4)7(9)10/h3,7H,2,12H2,1H3
• InChI Key： XRFUZCYLEZJLGD-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(C)=C(C=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9

Additional information on 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine

Introduction to 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine (CAS No. 1805984-05-7)

5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine, identified by its CAS number 1805984-05-7, is a significant compound in the field of pharmaceutical chemistry. This pyridine derivative has garnered attention due to its unique structural features and potential applications in drug development. The presence of multiple fluorine atoms and aminomethyl group makes it a promising candidate for various biochemical interactions, which are crucial for designing novel therapeutic agents.

The compound's molecular structure consists of a pyridine core substituted with an aminomethyl group at the 5-position, a difluoromethyl group at the 3-position, a fluoro atom at the 2-position, and a methyl group at the 4-position. This specific arrangement of functional groups enhances its reactivity and binding affinity, making it an attractive scaffold for medicinal chemists. The fluorine atoms, in particular, contribute to the compound's metabolic stability and lipophilicity, which are desirable properties for oral bioavailability.

In recent years, there has been a growing interest in fluorinated pyridines due to their role in enhancing drug efficacy and pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms can modulate the electronic properties of molecules, leading to improved binding to biological targets. For instance, the aminomethyl group at the 5-position of 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine allows for facile conjugation with other pharmacophores, enabling the design of hybrid molecules with enhanced biological activity.

The difluoromethyl group at the 3-position is another critical feature that contributes to the compound's potential therapeutic applications. This group has been widely used in drug design due to its ability to improve metabolic stability and reduce susceptibility to enzymatic degradation. Furthermore, the fluoro atom at the 2-position can enhance the compound's interaction with biological targets by increasing its lipophilicity and electron density. These structural elements collectively make 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine a versatile building block for developing novel pharmaceuticals.

The synthesis of 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized synthetic techniques, such as halogen exchange reactions or metal-catalyzed cross-coupling reactions. These synthetic strategies ensure that the desired fluorinated pyridine structure is obtained with high yield and purity.

In conclusion, 5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-methylpyridine (CAS No. 1805984-05-7) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for developing novel therapeutic agents targeting various diseases. As research in fluorinated pyridines continues to advance, this compound is likely to play an increasingly important role in drug discovery and development.